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Compound of Interest

Compound Name: Furfuryl acrylate

Cat. No.: B080507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of furfuryl
acrylate. The information is presented to support research, development, and handling of this

compound, with a focus on quantitative data, experimental reproducibility, and clear

visualization of procedural workflows.

Core Physical Properties of Furfuryl Acrylate
Furfuryl acrylate (CAS No. 10525-17-4) is an ester of furfuryl alcohol and acrylic acid.

Understanding its physical properties is crucial for its application in polymer synthesis and other

chemical processes. The following table summarizes the key physical data for furfuryl
acrylate.
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Property Value Units Conditions

Molecular Formula C₈H₈O₃ - -

Molecular Weight 152.15 g/mol -

Density 1.113 g/cm³ -

Boiling Point 197 °C at 760 mmHg

Refractive Index 1.48 - -

Flash Point 73 °C -

Vapor Pressure 0.387 mmHg at 25°C

Hydrogen Bond

Acceptor Count
3 - -

Rotatable Bond Count 4 - -

Experimental Protocols for Physical Property
Determination
The following are detailed methodologies for the experimental determination of the key physical

properties of furfuryl acrylate, based on established standards.

Density Determination
The density of furfuryl acrylate can be determined using a Bingham pycnometer, following a

method similar to ASTM D1217.[1][2][3]

Methodology:

Apparatus: A calibrated Bingham pycnometer, a constant-temperature bath, and an

analytical balance.

Procedure:

1. Clean and dry the pycnometer thoroughly.
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2. Determine the mass of the empty pycnometer.

3. Fill the pycnometer with freshly distilled furfuryl acrylate, ensuring no air bubbles are

present.

4. Place the filled pycnometer in a constant-temperature bath maintained at a specified

temperature (e.g., 20°C or 25°C) until thermal equilibrium is reached.

5. Adjust the volume of the liquid to the calibration mark.

6. Remove the pycnometer from the bath, wipe it dry, and measure its mass.

7. The density is calculated by dividing the mass of the furfuryl acrylate by the calibrated

volume of the pycnometer.

Boiling Point Determination
The boiling point of furfuryl acrylate can be determined by distillation, following a procedure

analogous to ASTM D1078.[4][5][6][7]

Methodology:

Apparatus: A distillation flask, a condenser, a receiving graduate, a calibrated thermometer,

and a heating source.

Procedure:

1. Place a measured volume of furfuryl acrylate into the distillation flask, along with boiling

chips.

2. Assemble the distillation apparatus, ensuring the thermometer bulb is positioned correctly

to measure the vapor temperature.

3. Heat the flask to bring the liquid to a boil.

4. Record the temperature at which the first drop of distillate is collected and the temperature

at which the last of the liquid evaporates. This range represents the boiling range. For a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b080507?utm_src=pdf-body
https://www.benchchem.com/product/b080507?utm_src=pdf-body
https://www.benchchem.com/product/b080507?utm_src=pdf-body
https://store.astm.org/d1078-11r19.html
https://store.astm.org/d1078-01.html
https://store.astm.org/d1078-11.html
https://store.astm.org/d1078-05.html
https://www.benchchem.com/product/b080507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pure compound, this range should be narrow. The boiling point is typically recorded at a

specific pressure (e.g., 760 mmHg).

Refractive Index Measurement
The refractive index of furfuryl acrylate can be measured using a refractometer, with a method

similar to ASTM D1218.[8][9][10][11][12]

Methodology:

Apparatus: A calibrated Abbe or digital refractometer with a constant-temperature circulating

bath.

Procedure:

1. Calibrate the refractometer using a standard of known refractive index.

2. Ensure the prism surfaces are clean and dry.

3. Apply a small sample of furfuryl acrylate to the prism.

4. Allow the sample to reach the desired temperature (e.g., 20°C).

5. Measure the refractive index according to the instrument's operating instructions.

Flash Point Determination
The flash point of furfuryl acrylate can be determined using a Pensky-Martens closed-cup

tester, following a method such as ASTM D93.[13][14][15][16][17]

Methodology:

Apparatus: A Pensky-Martens closed-cup flash point tester.

Procedure:

1. Pour the furfuryl acrylate sample into the test cup to the specified level.

2. Place the lid on the cup and begin heating at a controlled rate while stirring.
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3. At regular temperature intervals, apply an ignition source to the vapor space above the

liquid.

4. The flash point is the lowest temperature at which the application of the ignition source

causes the vapors to ignite.

Workflow for Physical Property Determination
The following diagram illustrates the logical workflow for the comprehensive determination of

the physical properties of a liquid chemical like furfuryl acrylate.
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Workflow for Physical Property Determination of Furfuryl Acrylate

Sample Preparation
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Assess Purity (e.g., GC/HPLC)
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(Pensky-Martens Closed Cup)

Measure Mass and Volume
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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